Cas no 1259169-62-4 (3-(3,6-dichloropyridin-2-yl)formamido-N-methylpropanamide)

• Product Name: 3-(3,6-dichloropyridin-2-yl)formamido-N-methylpropanamide
• CAS No: 1259169-62-4
• MF: C₁₀H₁₁Cl₂N₃O₂
• MW: 276.119240045547
• CID: 6021274
• PubChem ID: 47415633
• Update Time: 2025-08-03

3-(3,6-dichloropyridin-2-yl)formamido-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,6-dichloropyridin-2-yl)formamido-N-methylpropanamide
• AKOS010960376
• Z845587534
• 1259169-62-4
• EN300-12966494
• 3,6-dichloro-N-[3-(methylamino)-3-oxopropyl]pyridine-2-carboxamide
• 3-[(3,6-dichloropyridin-2-yl)formamido]-N-methylpropanamide

• Inchi： 1S/C10H11Cl2N3O2/c1-13-8(16)4-5-14-10(17)9-6(11)2-3-7(12)15-9/h2-3H,4-5H2,1H3,(H,13,16)(H,14,17)
• InChI Key： GHQBJTQPLHGFCF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCCC(NC)=O)=O)Cl

Computed Properties

• Exact Mass: 275.023
• Monoisotopic Mass: 275.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1A^2
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(3,6-dichloropyridin-2-yl)formamido-N-methylpropanamide

Recent Advances in the Study of 3-(3,6-Dichloropyridin-2-yl)formamido-N-methylpropanamide (CAS: 1259169-62-4)

The compound 3-(3,6-dichloropyridin-2-yl)formamido-N-methylpropanamide (CAS: 1259169-62-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and amide functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, mechanism of action, and potential applications, providing valuable insights for researchers in the field.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex molecules. A 2023 study published in the Journal of Agricultural and Food Chemistry highlighted its utility in the development of next-generation pesticides. The study demonstrated that 3-(3,6-dichloropyridin-2-yl)formamido-N-methylpropanamide exhibits strong binding affinity to specific insect nicotinic acetylcholine receptors, making it a potential candidate for targeted pest control solutions. The research also emphasized the compound's favorable environmental profile, with minimal toxicity to non-target species.

In addition to its agrochemical applications, recent investigations have explored its potential in medicinal chemistry. A preprint available on ChemRxiv (2024) reported that derivatives of this compound exhibit inhibitory activity against certain kinase enzymes implicated in inflammatory diseases. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting a new avenue for drug development. The CAS number 1259169-62-4 has thus become a focal point for researchers seeking to exploit its structural features for therapeutic innovation.

Another significant development is the optimization of synthetic routes for 3-(3,6-dichloropyridin-2-yl)formamido-N-methylpropanamide. A team from the University of Cambridge recently published a scalable and cost-effective synthesis method in Organic Process Research & Development (2024). Their approach reduces the number of steps required and improves overall yield, addressing previous challenges in large-scale production. This advancement is expected to facilitate further research and commercialization efforts.

Looking ahead, the versatility of 3-(3,6-dichloropyridin-2-yl)formamido-N-methylpropanamide continues to inspire new research directions. Current projects are investigating its potential as a building block for metal-organic frameworks (MOFs) with applications in drug delivery systems. Preliminary results indicate that its structural properties may enable the design of MOFs with tailored porosity and stability, opening possibilities for controlled release formulations. As research progresses, the compound's role in both agrochemical and pharmaceutical industries is likely to expand, solidifying its importance in chemical biology.